Cas no 1447946-33-9 (3,3-difluorocyclobutane-1-carbohydrazide)

• Product Name: 3,3-difluorocyclobutane-1-carbohydrazide
• CAS No: 1447946-33-9
• MF: C₅H₈F₂N₂O
• MW: 150.126627922058
• MDL: MFCD29079259
• CID: 5612012
• PubChem ID: 86694093
• Update Time: 2025-05-26

3,3-difluorocyclobutane-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocyclobutane-1-carbohydrazide
• 3,3-Difluoro-cyclobutanecarboxylic acid hydrazide
• A1-01933
• EN300-3460345
• 1447946-33-9
• SCHEMBL15208430
• 3,3-difluorocyclobutanecarbohydrazide
• Cyclobutanecarboxylic acid, 3,3-difluoro-, hydrazide

• MDL： MFCD29079259
• Inchi： 1S/C5H8F2N2O/c6-5(7)1-3(2-5)4(10)9-8/h3H,1-2,8H2,(H,9,10)
• InChI Key： SCJLTXNQZYRZDG-UHFFFAOYSA-N
• SMILES： FC1(CC(C(NN)=O)C1)F

Computed Properties

• Exact Mass: 150.06046921g/mol
• Monoisotopic Mass: 150.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 289.7±40.0 °C(Predicted)
• pka: 13.03±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on 3,3-difluorocyclobutane-1-carbohydrazide

3,3-Difluorocyclobutane-1-Carbohydrazide (CAS No. 1447946-33-9)

3,3-Difluorocyclobutane-1-carbohydrazide (CAS No. 1447946-33-9) is a unique organic compound with a distinctive chemical structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its cyclobutane ring, which is a four-membered carbon ring, and the presence of two fluorine atoms at the 3-position of the ring. Additionally, the compound features a carbohydrazide group (-CONHNH2) attached to the 1-position of the cyclobutane ring. The combination of these structural elements makes 3,3-difluorocyclobutane-1-carbohydrazide a versatile molecule with potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3,3-difluorocyclobutane-1-carbohydrazide involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclobutane ring. The incorporation of fluorine atoms into the molecule is achieved through electrophilic fluorination techniques, which are highly efficient and selective. Furthermore, the attachment of the carbohydrazide group is typically accomplished via nucleophilic substitution or condensation reactions, depending on the starting materials used.

One of the most promising applications of 3,3-difluorocyclobutane-1-carbohydrazide lies in its potential as a building block for more complex molecules. Its cyclobutane ring provides a rigid structure that can be exploited in drug design to improve bioavailability and target specificity. Recent research has demonstrated that derivatives of this compound exhibit potent activity against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For example, studies have shown that certain analogs can inhibit kinase activity, making them potential candidates for anticancer therapies.

In addition to its pharmaceutical applications, 3,3-difluorocyclobutane-1-carbohydrazide has also been investigated for its role in agrochemicals. The fluorine atoms in its structure contribute to its stability and resistance to degradation under environmental conditions. This makes it an ideal candidate for use in pesticides and herbicides that require long-lasting efficacy. Recent advancements in green chemistry have further enhanced the sustainability of producing this compound by utilizing renewable feedstocks and energy-efficient processes.

The unique properties of CAS No. 1447946-33-9 also make it an attractive material for advanced materials science applications. Its rigid structure and ability to form hydrogen bonds make it suitable for use in polymer synthesis and as a component in high-performance composites. Researchers are actively exploring its potential as a precursor for nanomaterials with tailored mechanical and electronic properties.

Despite its numerous advantages, the development and application of 3,3-difluorocyclobutane-1-carbohydrazide face certain challenges. One major concern is its stability under physiological conditions, which may limit its direct use in drug delivery systems without further modification. Additionally, the environmental impact of large-scale production needs to be carefully evaluated to ensure sustainability.

In conclusion, CAS No. 1447946-33-9, or 3,3-difluorocyclobutane-1-carbohydrazide, represents a significant advancement in organic chemistry with diverse applications across multiple industries. Its unique structure and functional groups provide a foundation for innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing global challenges in health and sustainability.